Cas no 1060189-71-0 (2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-methylpyridin-2-yl)acetamide)

• Product Name: 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-methylpyridin-2-yl)acetamide
• CAS No: 1060189-71-0
• MF: C₂₀H₂₀N₄O₃
• MW: 364.397804260254
• CID: 6283348
• PubChem ID: 25885248
• Update Time: 2025-06-12

2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-methylpyridin-2-yl)acetamide
• F5228-1346
• 2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]-N-(3-methylpyridin-2-yl)acetamide
• AKOS024501479
• 1060189-71-0
• 2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(3-methylpyridin-2-yl)acetamide

• Inchi： 1S/C20H20N4O3/c1-3-27-16-8-6-15(7-9-16)17-11-19(26)24(13-22-17)12-18(25)23-20-14(2)5-4-10-21-20/h4-11,13H,3,12H2,1-2H3,(H,21,23,25)
• InChI Key： UMXYVLSMLZLJJH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1=CC(N(C=N1)CC(NC1C(C)=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 364.15354051g/mol
• Monoisotopic Mass: 364.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-methylpyridin-2-yl)acetamide

Introduction to 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-methylpyridin-2-yl)acetamide (CAS No. 1060189-71-0)

2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-methylpyridin-2-yl)acetamide (CAS No. 1060189-71-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its biological activities, particularly in the areas of anti-inflammatory and anti-cancer properties.

The chemical structure of 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-methylpyridin-2-yl)acetamide is characterized by a pyrimidine core substituted with an ethoxyphenyl group and a 3-methylpyridine moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for further drug development.

Recent studies have highlighted the potential of 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-methylpyridin-2-yl)acetamide in modulating various signaling pathways involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-methylpyridin-2-yl)acetamide could be a valuable therapeutic agent for treating inflammatory diseases.

In addition to its anti-inflammatory properties, 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(3-methylpyridin-2-y l)acetamide has also shown promising anti-cancer activity. Research conducted at the National Cancer Institute demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic profile of 2-[4-(4-ethoxyphenyl)-6-o xo - 1 , 6 - dihydropyrimidin - 1 - yl ] - N - ( 3 - methylpyridin - 2 - yl ) acetamide has also been investigated to ensure its suitability for clinical applications. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further preclinical and clinical evaluation.

To further enhance the therapeutic potential of 2-[4-(4-e tho x y phe n y l ) - 6 - ox o - 1 , 6 - dihydropyrimidin - 1 - yl ] - N - ( 3 - methylpyridin - 2 - yl ) acetamide, researchers are exploring various strategies such as prodrug design and nanoparticle delivery systems. These approaches aim to improve the solubility, stability, and targeted delivery of the compound, thereby enhancing its efficacy and reducing potential side effects.

In conclusion, 2-[4-(4-e tho x y phe n y l ) - 6 - ox o - 1 , 6 - dihydropyrimidin - 1 - yl ] - N - ( 3 - methylpyridin - 2 - yl ) acetamide (CAS No. 1060189-71-0) represents a promising lead compound in the development of novel therapeutics for inflammatory and cancer-related diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in the field of medicinal chemistry.